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Compound of Interest

Compound Name: DAF-FM DA

Cat. No.: B161413

Topic: Optimal Concentration of DAF-FM DA for Live Cell Imaging
For: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the use of 4-amino-5-
methylamino-2',7'-difluorofluorescein diacetate (DAF-FM DA) for the detection and
guantification of nitric oxide (NO) in live cells.

Introduction

DAF-FM DA is a cell-permeable fluorescent probe widely used for the detection of intracellular
nitric oxide, a critical signaling molecule in various physiological and pathological processes.[1]
[2] The probe itself is non-fluorescent but becomes highly fluorescent upon reaction with NO,
allowing for real-time imaging and quantification of NO production in living cells.[1][3][4] This
document outlines the optimal concentrations, detailed experimental protocols, and key
considerations for successful live cell imaging using DAF-FM DA.

Principle of Detection

The detection of nitric oxide by DAF-FM DA is a multi-step process. First, the cell-permeant
DAF-FM DA passively diffuses across the cell membrane. Inside the cell, intracellular
esterases cleave the diacetate groups, converting it to the cell-impermeant DAF-FM.[1][4][5] In
the presence of NO and oxygen, DAF-FM undergoes a reaction to form a highly fluorescent
triazole derivative.[6] The resulting fluorescence intensity is directly proportional to the
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intracellular NO concentration. The fluorescent product has an excitation maximum of
approximately 495 nm and an emission maximum of around 515 nm.[1][2][7]

Signaling Pathway and Detection Mechanism

The following diagram illustrates the mechanism of intracellular NO detection using DAF-FM
DA.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.bdbiosciences.com/content/dam/bdb/product_assets/product_pdf/singcolorpureantibody/pdf_0/566663.pdf
https://www.bdbiosciences.com/en-br/products/reagents/flow-cytometry-reagents/research-reagents/single-color-antibodies-ruo/daf-fm-da.566663
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0002276_NitricOxideIndicatorsDAF-FM_DAF-FM_Diacetate_PI.pdf
https://www.benchchem.com/product/b161413?utm_src=pdf-body
https://www.benchchem.com/product/b161413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Extracellular Space

DAF-FM DA

Passive Diffusion Intracellular Space

Nitric Oxide (NO)
1
Intracellular
E@Ess ) ——# DAF-FM DA

oo m DAF-FM Reaction with NO

Cleavage (non-fluorescent)

DAF-FM Triazole
(Highly Fluorescent)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare Live Cells
(Adherent or Suspension)

Prepare DAF-FM DA
Working Solution (1-10 puM)

Load Cells with DAF-FM DA
(15-60 min, 37°C)

Wash to Remove
Excess Probe

De-esterification Step
(15-30 min, 37°C)

Induce Nitric Oxide
Production (Optional)

Live Cell Imaging /
Flow Cytometry
(EX/Em: ~495/515 nm)

Data Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b161413?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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